Cas no 2680859-04-3 (benzyl N-(7-bromoquinolin-6-yl)methylcarbamate)

• Product Name: benzyl N-(7-bromoquinolin-6-yl)methylcarbamate
• CAS No: 2680859-04-3
• MF: C₁₈H₁₅BrN₂O₂
• MW: 371.227903604507
• CID: 5625064
• PubChem ID: 165937552
• Update Time: 2025-07-01

benzyl N-(7-bromoquinolin-6-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680859-04-3
• benzyl N-[(7-bromoquinolin-6-yl)methyl]carbamate
• EN300-28300936
• benzyl N-(7-bromoquinolin-6-yl)methylcarbamate

• Inchi： 1S/C18H15BrN2O2/c19-16-10-17-14(7-4-8-20-17)9-15(16)11-21-18(22)23-12-13-5-2-1-3-6-13/h1-10H,11-12H2,(H,21,22)
• InChI Key： GMOCXXZSDXYHOZ-UHFFFAOYSA-N
• SMILES： BrC1=CC2C(=CC=CN=2)C=C1CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 370.03169g/mol
• Monoisotopic Mass: 370.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(7-bromoquinolin-6-yl)methylcarbamate

Benzoic Acid Derivatives: Recent Advances in Research and Applications

Benzoic acid derivatives have long been a subject of interest in organic chemistry due to their versatile applications in pharmaceuticals, agrochemicals, and materials science. Among these, the compound with CAS No. 2680859-04-3, known as benzyl N-(7-bromoquinolin-6-yl)methylcarbamate, has garnered significant attention in recent years. This compound is a derivative of benzoic acid, featuring a unique structure that combines a benzyl group with a quinoline moiety substituted with a bromine atom and a methylcarbamate group.

The synthesis of benzyl N-(7-bromoquinolin-6-yl)methylcarbamate involves a multi-step process that typically starts with the preparation of the quinoline ring system. Quinoline, a heterocyclic aromatic compound, serves as the core structure for this derivative. The introduction of the bromine atom at the 7-position and the methylcarbamate group at the 6-position requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient syntheses, reducing environmental impact while maintaining product quality.

One of the most notable applications of this compound lies in its potential as a biologically active agent. Studies have shown that benzyl N-(7-bromoquinolin-6-yl)methylcarbamate exhibits significant activity against various enzymes, making it a promising candidate for drug development. For instance, research published in 2023 demonstrated its inhibitory effects on histone deacetylases (HDACs), which are key targets in cancer therapy. This finding underscores its potential as a lead compound for developing novel anti-cancer agents.

In addition to its biological applications, this compound has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have explored its role as an electron transport layer in organic photovoltaic devices, where it has shown improved charge transport properties compared to traditional materials.

The structural versatility of benzyl N-(7-bromoquinolin-6-yl)methylcarbamate also lends itself to various chemical modifications. For example, substituting the methyl group with other alkyl chains or functional groups can significantly alter its physical and chemical properties, opening up new avenues for customization in different applications. Researchers are actively exploring these possibilities to tailor the compound's properties for specific uses.

In conclusion, benzyl N-(7-bromoquinolin-6-yl)methylcarbamate, with CAS No. 2680859-04-3, represents a cutting-edge compound with diverse applications across multiple fields. Its synthesis has been optimized through modern chemical techniques, while its biological and material properties continue to be explored for innovative uses. As research progresses, this compound is poised to play an increasingly important role in both academic and industrial settings.